Cas no 1245007-43-5 (5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine)

• Product Name: 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine
• CAS No: 1245007-43-5
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 4580209
• PubChem ID: 66426123
• Update Time: 2025-07-19

5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine

• Inchi： 1S/C12H15N3/c1-3-11-10(13)8-14-15(11)12-7-5-4-6-9(12)2/h4-8H,3,13H2,1-2H3
• InChI Key： UXDDTUSMVJARTC-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C)C(CC)=C(N)C=N1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 350.3±27.0 °C at 760 mmHg
• Flash Point: 165.6±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine

Introduction to 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine (CAS No. 1245007-43-5)

5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine, identified by the chemical identifier CAS No. 1245007-43-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities. The compound belongs to the pyrazole class, which is well-documented for its diverse pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer effects.

The molecular structure of 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with an ethyl group at the 5-position and a 2-methylphenyl (ortho-tolyl) group at the 1-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and interaction with biological targets. The presence of both electron-donating and electron-withdrawing groups in its structure allows for versatile modifications, making it a valuable scaffold for drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine has been studied for its potential role in modulating various biological pathways. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. These findings have positioned this compound as a promising candidate for further investigation in preclinical and clinical settings.

The synthesis of 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for large-scale production, which is essential for subsequent pharmacological testing and commercialization.

One of the most compelling aspects of 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine is its potential as a lead compound for drug development. Researchers have leveraged computational chemistry techniques, such as molecular docking and virtual screening, to identify possible binding interactions with target proteins. These studies have highlighted the compound's ability to interact with enzymes like kinases and phosphodiesterases, which are often dysregulated in pathological conditions. Such interactions could pave the way for the development of novel therapeutics targeting these mechanisms.

The pharmacokinetic properties of 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine are also under scrutiny to evaluate its suitability for therapeutic use. Factors such as solubility, bioavailability, metabolic stability, and toxicity profile are critical determinants of its clinical potential. In vitro and in vivo studies are being conducted to assess these parameters systematically. The results of these studies will provide valuable insights into the compound's pharmacological behavior and inform future drug design strategies.

Furthermore, the versatility of 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-amine extends beyond its direct application as a therapeutic agent. It serves as a versatile building block for generating libraries of derivatives through structural modifications. By altering substituents on the pyrazole core or introducing new functional groups, researchers can explore a wide spectrum of biological activities. This approach aligns with modern drug discovery trends that emphasize diversity-oriented synthesis (DOS) to accelerate the identification of lead compounds.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the field by enabling rapid analysis of large datasets. AI-driven platforms have been used to predict the binding affinities and pharmacological profiles of compounds like 5-ethyl-1-(2-methylphenyl)-1H-pyrazol-4-am ine, significantly reducing the time required for hit identification. These computational tools have complemented traditional experimental methods, providing a more efficient pipeline from initial design to lead optimization.

Recent advancements in biotechnology have also opened new avenues for utilizing 5-Ethyl - 1 - (2 - Methylphenyl) - 1 H - Pyrazol - 4 - Amin e in combination therapies. Its ability to modulate multiple targets simultaneously makes it an attractive candidate for polypharmacological approaches, which aim to address complex diseases through multifaceted mechanisms. Such strategies are particularly relevant in oncology, where combination regimens have demonstrated superior efficacy compared to single-agent therapies.

The regulatory landscape surrounding novel pharmaceutical compounds like 5-Ethyl - 1 - (2 - Methylphenyl) - 1 H - Pyrazol - 4 - Amin e is stringent but well-defined. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for successful clinical translation. Researchers must navigate rigorous preclinical testing, clinical trials, and regulatory submissions to bring their compounds to market safely and effectively.

In conclusion,5-Ethyl - 1 - (2-Me t h y l phen y l) - 1 H-P y ra z ol - 4-am ine (CAS No .1245007 -43 -5 ) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications . Its unique structural features , coupled with promising preclinical findings , make it a compelling subject for further research . As scientific methodologies continue to evolve , this compound exemplifies how innovative approaches can drive progress toward novel treatments for human diseases . p >